5-Chloro-3-(3-chloro-4-methylphenyl)benzoic acid, 95%

• IUPAC Name: 3-chloro-5-(3-chloro-4-methylphenyl)benzoic acid
• InChI: InChI=1S/C14H10Cl2O2/c1-8-2-3-9(7-13(8)16)10-4-11(14(17)18)6-12(15)5-10/h2-7H,1H3,(H,17,18)
• InChI Key: PAJKLXPOCRUSQD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=CC(=CC(=C2)Cl)C(=O)O)Cl
• Molecular Formula: C14H10Cl2O2
• DSSTOX Substance ID: DTXSID70690311
• Molecular Weight: 281.1 g/mol
• CAS RN: 1261967-82-1

Description

5-Chloro-3-(3-chloro-4-methylphenyl)benzoic acid, 95% (5-chloro-3-CMPBA) is an organic compound commonly used in scientific research. It is a white crystalline powder with a molecular weight of 307.5 g/mol and a melting point of 128-132 °C. 5-chloro-3-CMPBA is a derivative of benzoic acid and is used in various scientific applications due to its unique properties.

Mechanism of Action

The exact mechanism of action of 5-chloro-3-CMPBA is not fully understood. However, it is believed to act as an inhibitor of certain enzymes involved in the metabolism of drugs. It is believed that 5-chloro-3-CMPBA binds to certain enzymes and inhibits their activity, thus preventing the metabolism of certain drugs.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-chloro-3-CMPBA are not well understood. However, it is believed to have an inhibitory effect on certain enzymes involved in the metabolism of drugs. It is also believed to have an anti-inflammatory effect, which may be useful in the treatment of certain diseases.

Advantages and Limitations for Lab Experiments

The main advantage of using 5-chloro-3-CMPBA in laboratory experiments is its ability to inhibit certain enzymes involved in the metabolism of drugs. This can be useful in the study of drug metabolism and the evaluation of drug candidates. However, it can also be toxic if used in high concentrations, and it can also interfere with the activity of certain enzymes.

Future Directions

There are several potential future directions for the use of 5-chloro-3-CMPBA in scientific research. These include further investigation into the mechanism of action of this compound, further studies into its biochemical and physiological effects, and further evaluation of its potential therapeutic applications. Additionally, further studies into its potential toxicity and the development of safe and effective methods for its synthesis could be beneficial. Finally, further research into its potential applications in laboratory experiments could lead to new and innovative uses for this compound.

Synthesis Methods

5-chloro-3-CMPBA can be synthesized through a two-step process. The first step involves the reaction of 3-chloro-4-methylphenol with chloroacetic acid in the presence of a strong base such as sodium hydroxide. This reaction produces a chloroacetyl derivative of 3-chloro-4-methylphenol. The second step involves the reaction of the chloroacetyl derivative with sodium hydroxide to produce 5-chloro-3-CMPBA.

Scientific Research Applications

5-chloro-3-CMPBA is widely used in scientific research due to its unique properties. It has been used in studies to investigate the mechanism of action of certain drugs, to study the biochemical and physiological effects of certain compounds, and to evaluate the efficacy of certain drug candidates. It has also been used in laboratory experiments to analyze the structure and properties of various compounds.